Cas no 42287-92-3 (Benzenepropanoic acid,3,5-dinitro-)

• Product Name: Benzenepropanoic acid,3,5-dinitro-
• CAS No: 42287-92-3
• MF: C₉H₈N₂O₆
• MW: 240.169622421265
• MDL: MFCD09991670
• CID: 325049
• PubChem ID: 21539891
• Update Time: 2025-04-19

Benzenepropanoic acid,3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,3,5-dinitro-
• 3-(3,5-dinitrophenyl)propanoic acid
• 3-(3,5-DINITROPHENYL)PROPIONIC ACID
• 3,5-Dinitrohydrocinnamicacid
• Benzenepropanoic acid,3,5-dinitro
• DTXSID70615746
• 42287-92-3
• CS-0200116
• A918566
• SCHEMBL11769984

• MDL： MFCD09991670
• Inchi： 1S/C9H8N2O6/c12-9(13)2-1-6-3-7(10(14)15)5-8(4-6)11(16)17/h3-5H,1-2H2,(H,12,13)
• InChI Key： KYBGWGFVJJRIMR-UHFFFAOYSA-N
• SMILES： OC(CCC1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 240.03800
• Monoisotopic Mass: 240.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 128.94000
• LogP: 2.56660

Benzenepropanoic acid,3,5-dinitro- Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature